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Compound of Interest

Compound Name: delta-2-Ceftazidime

Cat. No.: B193858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic methods used for

the characterization of Δ²-Ceftazidime, a significant impurity of the third-generation

cephalosporin antibiotic, Ceftazidime. While detailed, publicly available spectroscopic data for

Δ²-Ceftazidime is limited, this document outlines the established analytical techniques,

expected spectral characteristics, and detailed experimental protocols based on the analysis of

Ceftazidime and its related impurities.

Introduction
Ceftazidime is a broad-spectrum β-lactam antibiotic widely used in the treatment of serious

bacterial infections.[1] The stability of Ceftazidime is a critical aspect of its efficacy and safety,

with the isomerization of the double bond in the dihydrothiazine ring from the biologically active

Δ³-position to the inactive Δ²-position being a key degradation pathway.[2] This transformation

results in the formation of Δ²-Ceftazidime, also known as Ceftazidime Impurity A.[3][4] Accurate

identification and quantification of this impurity are crucial for ensuring the quality and safety of

Ceftazidime drug products.

This guide focuses on the primary spectroscopic techniques employed for the characterization

of Δ²-Ceftazidime: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry

(MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy, often coupled with High-Performance

Liquid Chromatography (HPLC).
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Physicochemical Properties
A summary of the key physicochemical properties of Δ²-Ceftazidime is presented in Table 1.

Property Value Source(s)

Chemical Name

(6R,7R)-7-[[(2Z)-2-(2-amino-

1,3-thiazol-4-yl)-2-(2-

carboxypropan-2-

yloxyimino)acetyl]amino]-8-

oxo-3-(pyridin-1-ium-1-

ylmethyl)-5-thia-1-

azabicyclo[4.2.0]oct-3-ene-2-

carboxylate

Synonyms
Δ²-Ceftazidime, Ceftazidime

Impurity A
[3][4]

Molecular Formula C₂₂H₂₂N₆O₇S₂

Molecular Weight 546.6 g/mol [5]

CAS Number 1000980-60-8 [4]

Chromatographic Separation
High-Performance Liquid Chromatography (HPLC) is the cornerstone for the separation of Δ²-

Ceftazidime from the parent drug and other related substances.[2]

Experimental Protocol: HPLC-UV
A typical HPLC-UV method for the analysis of Ceftazidime and its impurities is detailed below.

Instrumentation:

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or

Diode Array Detector (DAD).

Chromatographic Conditions:
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Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

commonly used.[6]

Mobile Phase: A gradient elution is typically employed to achieve optimal separation. An

example of a mobile phase could be a mixture of an aqueous buffer (e.g., ammonium

dihydrogen phosphate adjusted to a specific pH) and an organic modifier like acetonitrile.[7]

Flow Rate: A flow rate of around 1.0 to 1.5 mL/min is generally used.[6]

Column Temperature: The column is often maintained at a constant temperature, for

instance, 35°C, to ensure reproducibility.

Detection Wavelength: Detection is typically performed in the range of 230 nm to 260 nm,

with specific methods utilizing 254 nm or 255 nm.[2]

Injection Volume: A typical injection volume is 10 µL.[6]

Sample Preparation:

Accurately weigh and dissolve the sample in a suitable diluent, which is often the mobile

phase or a component of it.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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